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Compound of Interest

2-(Bromomethyl)-2,3-dihydro-1H-
Compound Name:
indene

Cat. No.: B1289450

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the known physical properties of 2-
(Bromomethyl)-2,3-dihydro-1H-indene, a halogenated derivative of indane. Due to the limited
availability of specific experimental data for this compound in publicly accessible literature, this
document also furnishes detailed, generalized experimental protocols for the determination of
key physical properties of liquid organic compounds. These methodologies are intended to
guide researchers in the empirical characterization of this and similar molecules.

Introduction

2-(Bromomethyl)-2,3-dihydro-1H-indene is a substituted indane derivative. The indane
scaffold is of interest in medicinal chemistry and materials science. A thorough understanding
of the physical properties of its derivatives is crucial for applications in drug design, reaction
kinetics, and formulation development. This guide consolidates the available data for 2-
(Bromomethyl)-2,3-dihydro-1H-indene and provides standard protocols for its further
characterization.

Core Physical Properties
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Specific experimental values for the melting point, boiling point, and density of 2-
(Bromomethyl)-2,3-dihydro-1H-indene are not readily available in the cited literature.
However, some fundamental properties have been identified.

Data Presentation: Physical Properties of 2-(Bromomethyl)-2,3-dihydro-1H-indene

Property Value Source
Molecular Formula C1oH11Br [1112]
Molecular Weight 211.0983 g/mol [1][2]
Physical Form Liquid [11[2]
Melting Point Not available

Boiling Point Not available

Density Not available

Insoluble in water; Soluble in
Solubili organic solvents (presumed
olubility _
based on general properties of

haloalkanes)

Experimental Protocols

The following are detailed methodologies for determining the key physical properties of a liquid
organic compound such as 2-(Bromomethyl)-2,3-dihydro-1H-indene.

Determination of Boiling Point (Thiele Tube Method)

This method is suitable for small sample volumes and provides an accurate boiling point
measurement.[3][4]

Apparatus:
e Thiele tube

o Thermometer (calibrated)
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Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Mineral oil

Procedure:

« Fill the Thiele tube with mineral oil to a level just above the top of the side-arm.

o Add approximately 0.5 mL of the liquid sample into the small test tube.

o Place the capillary tube, sealed end up, into the small test tube containing the sample.

» Attach the small test tube to the thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

» Suspend the thermometer and attached tube in the Thiele tube, immersing the bulb and the
sample in the mineral oil.

e Gently heat the side arm of the Thiele tube. The convection currents in the oil will ensure
uniform heating.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a steady and rapid stream of bubbles is observed.
» Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[3] Record this temperature.

Determination of Density (Gravimetric Method)

This protocol uses a pycnometer or a volumetric flask to determine the density of a liquid
sample.[5]
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Apparatus:

Pycnometer or a small volumetric flask with a stopper (e.g., 5 mL or 10 mL)

Analytical balance (accurate to £0.0001 g)

Distilled water

The liquid sample

Thermometer

Procedure:

Thoroughly clean and dry the pycnometer or volumetric flask and its stopper.
o Accurately weigh the empty, dry pycnometer with its stopper on the analytical balance (m1).

» Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the
stopper and allow any excess water to overflow. Carefully dry the outside of the pycnometer.

o Weigh the pycnometer filled with distilled water (m2).

o Record the temperature of the water. Using a reference table, find the density of water at that
temperature (p_water).

o Empty and thoroughly dry the pycnometer.
« Fill the pycnometer with the liquid sample, stopper it, and dry the exterior.
e Weigh the pycnometer filled with the sample (ms).

e The density of the sample (p_sample) can be calculated using the following formula:
p_sample = [(ms - m1) / (m2 - m1)] * p_water

Determination of Solubility

This protocol provides a qualitative assessment of a compound's solubility in various solvents.

6718l
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Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

Solvents: water, diethyl ether, ethanol, acetone, toluene, 5% aqg. HCI, 5% aq. NaOH.

Procedure:

Place approximately 0.1 mL of the liquid sample into a series of clean, dry test tubes.

To each test tube, add 2 mL of a different solvent.

Vigorously shake or vortex each tube for 1-2 minutes.

Allow the tubes to stand and observe.

Record the solubility as:
o Soluble: A single, clear liquid phase is observed.

o Partially soluble: The sample dissolves to some extent, but two phases are still discernible,
or the solution is cloudy.

o Insoluble: Two distinct liquid layers are clearly visible.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of an unknown liquid organic compound.
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Workflow for Physical Property Determination of a Liquid Organic Compound

Initial Characterization

Obtain Liquid Sample
(e.g., 2-(Bromomethyl)-2,3-dihydro-1H-indene)

:

Determine Molecular Formula & Weight
(e.g., via Mass Spectrometry, Elemental Analysis)

Proceed to
measurements

Physical Property Measurement

Solubility Testing

Boiling Point Determination

Density Determination

(Gravimetric Method) (in various solvents)

(Thiele Tube Method)

Data Analysis jand Reporting

Compile and Tabulate Data

Generate Technical Report/Whitepaper

Click to download full resolution via product page
Workflow for Physical Property Determination.

Conclusion

While specific experimental data for the physical properties of 2-(Bromomethyl)-2,3-dihydro-
1H-indene remain to be fully elucidated and published, this guide provides the foundational
information available and robust, standard protocols for their determination. The provided
methodologies for measuring boiling point, density, and solubility are widely applicable and
should enable researchers to accurately characterize this compound and other novel liquid
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organic molecules. The systematic workflow presented visually outlines a logical approach to
such characterization, from initial sample acquisition to final reporting. Further experimental
investigation is encouraged to populate the data gaps for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Physical Properties of 2-
(Bromomethyl)-2,3-dihydro-1H-indene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289450#physical-properties-of-2-bromomethyl-2-3-
dihydro-1h-indene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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